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Compound of Interest

2-Morpholino-2-phenylacetic acid
Compound Name:

hydrochloride
CAS No.: 91641-50-8
Cat. No.: B1445727

Get Quote

Abstract

This document provides a detailed guide to the analytical methods for the comprehensive
characterization of 2-Morpholino-2-phenylacetic acid hydrochloride, a key intermediate in
pharmaceutical synthesis. Due to the limited availability of specific analytical monographs for
this compound, this application note synthesizes methodologies from analogous structures,
including phenylacetic acid derivatives and morpholine-containing compounds. A multi-
technique approach is presented, employing chromatography, spectroscopy, and thermal
analysis to ensure unambiguous identification, purity assessment, and stability evaluation. The
protocols outlined herein are designed to be robust and transferable, providing a solid
foundation for quality control and regulatory submissions.

Introduction: The Importance of Rigorous
Characterization
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2-Morpholino-2-phenylacetic acid hydrochloride is a substituted amino acid derivative with
potential applications in medicinal chemistry and drug development. Its molecular structure,
featuring a chiral center, a phenyl ring, a morpholine moiety, and a carboxylic acid function,
presents a unique analytical challenge. Thorough characterization is paramount to ensure the
identity, purity, and stability of this compound, which are critical parameters for its use in further
synthetic steps or as a potential active pharmaceutical ingredient (API).

The hydrochloride salt form is often utilized to improve solubility and stability. This application
note outlines a logical and comprehensive workflow for the characterization of this specific salt
form.

Physicochemical Properties

A foundational understanding of the physicochemical properties of 2-Morpholino-2-
phenylacetic acid hydrochloride is essential for method development. While experimental
data for this specific compound is scarce, we can infer properties from its constituent parts and
related molecules.
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Property Estimated/Inferred Value Rationale/Source

Based on the structure of 2-
Molecular Formula C12H15NO3-HCI morpholino-2-phenylacetic

acid and its hydrochloride salt.

Calculated from the molecular
formula. A related compound,
) 2-Morpholino-2-
Molecular Weight 257.71 g/mol )
phenylacetamide
hydrochloride, has a molecular

weight of 256.731 g/mol .[1]

) ) ) Typical appearance for similar
White to off-white crystalline ] i )
Appearance organic acid hydrochlorides.[2]
powder 3]

The hydrochloride salt and the

) polar functional groups
Soluble in water and polar S _
B ] (carboxylic acid, morpholine)
Solubility organic solvents (e.g., .
suggest aqueous solubility.
methanol, ethanol) ) ]
Phenylacetic acid has a water

solubility of 15 g/L.[4]

Estimated based on the pKa of
phenylacetic acid (4.31) and
] ) protonated morpholine.[4] The
~2-3 (carboxylic acid), ~7-8 ) )
pKa _ _ electron-withdrawing effect of
(morpholine nitrogen) ) )
the protonated morpholine will
lower the pKa of the carboxylic

acid.

Analytical Workflow: A Multi-Pronged Approach

A combination of orthogonal analytical techniques is necessary for a complete characterization.
The proposed workflow ensures that all aspects of the molecule's identity and purity are
assessed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Morpholino-2-phenylacetamide hydrochloride - Amerigo Scientific
[amerigoscientific.com]

2. 2-Amino-2-phenylacetic acid | 2835-06-5 [chemicalbook.com]

3. chemsynthesis.com [chemsynthesis.com]

4. Phenylacetic acid - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Application Note: Comprehensive Characterization of 2-
Morpholino-2-phenylacetic Acid Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1445727/docs#application-note-comprehensive-
characterization-of-2-morpholino-2-phenylacetic-acid-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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